Cas no 1783503-65-0 (4-Amino-7-methylbenzothiazole)

• Product Name: 4-Amino-7-methylbenzothiazole
• CAS No: 1783503-65-0
• MF: C₈H₈N₂S
• MW: 164.227519989014
• CID: 4820727
• Update Time: 2025-06-11

4-Amino-7-methylbenzothiazole Chemical and Physical Properties

Names and Identifiers

• 4-Amino-7-methylbenzothiazole

• Inchi： 1S/C8H8N2S/c1-5-2-3-6(9)7-8(5)11-4-10-7/h2-4H,9H2,1H3
• InChI Key： SKCAXKNSNFWUCF-UHFFFAOYSA-N
• SMILES： S1C=NC2=C(C=CC(C)=C12)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 151
• XLogP3: 2.1
• Topological Polar Surface Area: 67.2

Additional information on 4-Amino-7-methylbenzothiazole

Introduction to 4-Amino-7-methylbenzothiazole (CAS No. 1783503-65-0)

4-Amino-7-methylbenzothiazole (CAS No. 1783503-65-0) is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. As a derivative of benzothiazole, this compound exhibits a unique structural framework that makes it a promising candidate for various biological and chemical applications. The presence of both amino and methyl substituents on the benzothiazole core enhances its reactivity and potential utility in drug design and synthesis.

The benzothiazole scaffold is a well-known pharmacophore found in numerous bioactive molecules, including antibiotics, antivirals, and anticancer agents. The structural motif is characterized by a fused benzene ring and a thiazole ring, which together contribute to its favorable pharmacokinetic properties. In particular, the 4-amino-7-methylbenzothiazole derivative has been studied for its potential role in modulating enzyme activity and interacting with biological targets.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to explore the binding interactions of 4-amino-7-methylbenzothiazole with various protein targets. Studies have suggested that this compound may exhibit inhibitory effects on certain kinases and transcription factors, making it a valuable scaffold for developing targeted therapies. The amino group at the 4-position provides a site for hydrogen bonding, while the methyl group at the 7-position influences the overall shape and electronic properties of the molecule, thereby affecting its binding affinity.

In addition to its pharmaceutical potential, 4-amino-7-methylbenzothiazole has been investigated for its role in material science applications. The compound's ability to form stable complexes with metal ions has led to research into its use as a ligand in catalytic systems. These complexes have shown promise in facilitating various organic transformations, including cross-coupling reactions and oxidation processes.

The synthesis of 4-amino-7-methylbenzothiazole typically involves multi-step organic reactions, starting from commercially available precursors such as thiourea and dimethylformamide. The introduction of the amino group is often achieved through nucleophilic substitution reactions, while the methylation step can be performed using methylating agents like dimethyl sulfate or methyl iodide. The precise control of reaction conditions is crucial to obtaining high yields and purity of the final product.

One of the most compelling aspects of 4-amino-7-methylbenzothiazole is its versatility in medicinal chemistry. Researchers have modified its structure to develop novel derivatives with enhanced biological activity. For instance, replacing the amino group with other functional groups has led to compounds with improved solubility and bioavailability. These modifications have been guided by structure-activity relationship (SAR) studies, which help in optimizing drug candidates for clinical development.

The growing interest in 4-amino-7-methylbenzothiazole has also spurred innovation in synthetic methodologies. Green chemistry principles have been applied to develop more sustainable routes for its production, minimizing waste and reducing energy consumption. These efforts align with global initiatives to promote environmentally friendly chemical processes.

From a regulatory perspective, 4-amino-7-methylbenzothiazole (CAS No. 1783503-65-0) is subject to standard chemical safety guidelines, ensuring that its handling and storage are conducted under controlled conditions. While it does not fall under categories of hazardous or controlled substances, proper laboratory protocols must be followed to ensure worker safety and environmental protection.

The future prospects of 4-amino-7-methylbenzothiazole are promising, with ongoing research exploring its potential in treating various diseases. Collaborative efforts between academia and industry are expected to accelerate the discovery of new applications for this versatile compound. As computational tools become more sophisticated, virtual screening methods will play an increasingly important role in identifying novel derivatives with therapeutic potential.

In conclusion, 4-amino-7-methylbenzothiazole represents a significant advancement in both pharmaceutical chemistry and material science. Its unique structural features make it a valuable building block for drug discovery, while its reactivity allows for diverse applications in catalysis and other chemical processes. Continued research into this compound will undoubtedly lead to further breakthroughs in science and medicine.